7-Methoxy-1,2-benzoxazol-6-amine

• Molecular Formula: C8H8N2O2
• Molecular Weight: 164.16 g/mol
• IUPAC Name: 7-methoxy-1,2-benzoxazol-6-amine
• InChI: InChI=1S/C8H8N2O2/c1-11-8-6(9)3-2-5-4-10-12-7(5)8/h2-4H,9H2,1H3
• InChI Key: DDHBVNMWCNXSND-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC2=C1ON=C2)N

Description

7-Methoxy-1,2-benzoxazol-6-amine is a heterocyclic organic compound featuring a benzoxazole core substituted with a methoxy group at position 7 and an amine group at position 5. Benzoxazoles are aromatic systems that combine benzene and oxazole rings, conferring unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Methoxy-1,2-benzoxazol-6-amine typically involves the condensation of 2-aminophenol with methoxy-substituted aldehydes or ketones. One common method is the reaction of 2-aminophenol with 7-methoxybenzaldehyde in the presence of a catalyst such as titanium tetraisopropoxide (TTIP) and an oxidizing agent like hydrogen peroxide (H₂O₂) in ethanol at 50°C . This reaction yields the desired benzoxazole derivative.

Industrial Production Methods

Industrial production of benzoxazole derivatives often involves similar synthetic routes but on a larger scale. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency and yield of the production process. Metal catalysts, nanocatalysts, and ionic liquid catalysts are commonly employed to optimize reaction conditions and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

7-Methoxy-1,2-benzoxazol-6-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The methoxy and amine groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzoxazole oxides, while substitution reactions can produce various substituted benzoxazole derivatives .

Scientific Research Applications

7-Methoxy-1,2-benzoxazol-6-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound exhibits antimicrobial and antifungal activities, making it useful in biological studies.

Medicine: Benzoxazole derivatives, including 7-Methoxy-1,2-benzoxazol-6-amine, are investigated for their potential anticancer, anti-inflammatory, and antiviral properties.

Industry: The compound is used in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 7-Methoxy-1,2-benzoxazol-6-amine involves its interaction with specific molecular targets and pathways. For instance, it may inhibit bacterial DNA gyrase, leading to antimicrobial effects . The compound’s structure allows it to interact with various enzymes and receptors, modulating their activity and resulting in therapeutic effects .

Comparison with Similar Compounds

Structural Analog: 3-Methyl-1,2-benzoxazol-6-amine

Key Differences :

• Substituent Position and Type: The methyl group at position 3 (vs.
• Safety Profile : The methylated analog requires stringent safety protocols (e.g., artificial respiration if inhaled), suggesting higher acute toxicity compared to methoxy derivatives .

Property	7-Methoxy-1,2-benzoxazol-6-amine	3-Methyl-1,2-benzoxazol-6-amine
Substituent Position	7-methoxy, 6-amine	3-methyl, 6-amine
Electron Effects	Electron-donating (methoxy)	Electron-neutral (methyl)
CAS Number	Not specified in evidence	157640-14-7

Functional Analog: 7-Methoxy-1,2,3,4-tetrahydroacridin Derivatives

Pharmacological Analog: W54011

Functional Comparison :

• W54011 contains a 7-methoxy-tetrahydronaphthalene moiety linked to a carboxamide group. While structurally distinct from benzoxazoles, the methoxy group’s position may similarly influence receptor binding (e.g., hydrophobic interactions with GPCRs) .

Research Findings and Data Gaps

• Synthesis : The methoxy group in related compounds is introduced via condensation reactions (e.g., 4-methoxyaniline with cyclohexanecarboxylate derivatives), suggesting a plausible route for synthesizing 7-Methoxy-1,2-benzoxazol-6-amine .
• Data Limitations : Direct physicochemical or pharmacological data for 7-Methoxy-1,2-benzoxazol-6-amine (e.g., logP, IC50 values) are absent in the evidence, necessitating further experimental validation.